Cas no 94278-21-4 (2-Pentanone,4-(butylthio)-4-methyl-)

• Product Name: 2-Pentanone,4-(butylthio)-4-methyl-
• CAS No: 94278-21-4
• MF: C₁₀H₂₀OS
• MW: 188.330202102661
• CID: 807544
• PubChem ID: 3024239
• Update Time: 2025-04-19

2-Pentanone,4-(butylthio)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-(butylthio)-4-methyl-
• 4-(butylthio)-4-methylpentan-2-one
• 4-butylsulfanyl-4-methylpentan-2-one
• EINECS 304-709-9
• 94278-21-4
• Q4H37DMQ4E
• 2-Pentanone, 4-(butylthio)-4-methyl-
• 4-(Butylthio)-4-methyl-2-pentanone
• NS00040367
• DTXSID70241387

• Inchi： 1S/C10H20OS/c1-5-6-7-12-10(3,4)8-9(2)11/h5-8H2,1-4H3
• InChI Key： GPORBOQNCZHDBJ-UHFFFAOYSA-N
• SMILES： S(CCCC)C(C)(C)CC(C)=O

Computed Properties

• Exact Mass: 188.12348643g/mol
• Monoisotopic Mass: 188.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų